Cas no 920435-81-0 (2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide)

• Product Name: 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide
• CAS No: 920435-81-0
• MF: C₁₉H₂₅N₃O₄S₂
• MW: 423.549502134323
• CID: 6229429
• PubChem ID: 7167213
• Update Time: 2025-10-31

2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide
• 2-(4-(N,N-dipropylsulfamoyl)benzamido)-N-methylthiophene-3-carboxamide
• 2-[4-(dipropylsulfamoyl)benzamido]-N-methylthiophene-3-carboxamide
• F1358-0682
• 2-[[4-(dipropylsulfamoyl)benzoyl]amino]-N-methylthiophene-3-carboxamide
• AKOS024605418
• 920435-81-0

• Inchi： 1S/C19H25N3O4S2/c1-4-11-22(12-5-2)28(25,26)15-8-6-14(7-9-15)17(23)21-19-16(10-13-27-19)18(24)20-3/h6-10,13H,4-5,11-12H2,1-3H3,(H,20,24)(H,21,23)
• InChI Key： JKMJNULMOCXLDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C(NC)=O)C=CS2)=O)=CC=1)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 423.12864863g/mol
• Monoisotopic Mass: 423.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide

2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide: An Overview of CAS No. 920435-81-0

2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide (CAS No. 920435-81-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a thiophene ring, a benzamide moiety, and a dipropylsulfamoyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The chemical structure of 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide is defined by its molecular formula, C₁₈H₂₄N₂O₃S₂. The compound's molecular weight is approximately 376.5 g/mol, and it exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various in vitro and in vivo studies, facilitating its evaluation as a potential drug candidate.

Recent research has focused on the biological activities of 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

In addition to its anti-inflammatory properties, 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide has also demonstrated significant antioxidant activity. This is particularly important in the context of oxidative stress-related diseases, where the compound can help mitigate cellular damage caused by reactive oxygen species (ROS). The antioxidant properties are believed to be mediated by its ability to scavenge free radicals and upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

The pharmacokinetic profile of 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that the compound is well-absorbed following oral administration and exhibits good bioavailability. It is rapidly distributed throughout the body, with a particular affinity for tissues involved in inflammatory processes. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, and its metabolites are excreted mainly through the urine.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are ongoing to further assess its therapeutic potential in specific disease indications.

The development of 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide as a pharmaceutical agent is supported by its favorable safety profile and promising biological activities. Researchers are also exploring potential combination therapies involving this compound to enhance its therapeutic effects and reduce side effects. For example, combining it with existing anti-inflammatory drugs or antioxidants may provide synergistic benefits in treating complex diseases.

In conclusion, 2-4-(dipropylsulfamoyl)benzamido-N-methylthiophene-3-carboxamide (CAS No. 920435-81-0) represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development as a novel therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.